Cas no 139394-44-8 (Imidazo[4,5-d]imidazol-2(1H)-one,hexahydro-)

• Product Name: Imidazo[4,5-d]imidazol-2(1H)-one,hexahydro-
• CAS No: 139394-44-8
• MF: C₄H₈N₄O
• MW: 128.132519721985
• CID: 102165
• PubChem ID: 15040712
• Update Time: 2025-04-18

Imidazo[4,5-d]imidazol-2(1H)-one,hexahydro- Chemical and Physical Properties

Names and Identifiers

• Imidazo[4,5-d]imidazol-2(1H)-one,hexahydro-
• 139394-44-8
• Imidazo[4,5-d]imidazol-2(1H)-one, hexahydro- (9CI)
• 2,3,3a,4,6,6a-hexahydro-1H-imidazo[4,5-d]imidazol-5-one
• Hexahydroimidazo[4,5-d]imidazol-2(1H)-one
• 2,4,6,8-Tetraazabicyclo[3.3.0]oct an-3-one

• Inchi： 1S/C4H8N4O/c9-4-7-2-3(8-4)6-1-5-2/h2-3,5-6H,1H2,(H2,7,8,9)
• InChI Key： HOTFEAKTDZUNKT-UHFFFAOYSA-N
• SMILES： O=C1NC2C(N1)NCN2

Computed Properties

• Exact Mass: 128.06994
• Monoisotopic Mass: 128.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• PSA: 65.19